Cas no 1342291-63-7 (2-(2-Aminopropan-2-yl)pyrimidin-4-amine)

• Product Name: 2-(2-Aminopropan-2-yl)pyrimidin-4-amine
• CAS No: 1342291-63-7
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5716115
• PubChem ID: 64439053
• Update Time: 2025-10-11

2-(2-Aminopropan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013762527
• 2-(2-aminopropan-2-yl)pyrimidin-4-amine
• CS-0284477
• EN300-1461849
• 1342291-63-7
• 2-Pyrimidinemethanamine, 4-amino-α,α-dimethyl-
• 2-(2-Aminopropan-2-yl)pyrimidin-4-amine

• Inchi： 1S/C7H12N4/c1-7(2,9)6-10-4-3-5(8)11-6/h3-4H,9H2,1-2H3,(H2,8,10,11)
• InChI Key： KNLXHHLRVSKQHW-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1N=CC=C(N)N=1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 275.8±20.0 °C(Predicted)
• pka: 8?+-.0.25(Predicted)

Additional information on 2-(2-Aminopropan-2-yl)pyrimidin-4-amine

Introduction to 2-(2-Aminopropan-2-yl)pyrimidin-4-amine (CAS No. 1342291-63-7)

2-(2-Aminopropan-2-yl)pyrimidin-4-amine, with the CAS number 1342291-63-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-2-(1-aminoethyl)pyrimidine, is a member of the pyrimidine family and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(2-Aminopropan-2-yl)pyrimidin-4-amine consists of a pyrimidine ring with an amino group at the 4-position and a substituted aminoethyl group at the 2-position. The presence of these functional groups imparts specific reactivity and biological activity, making it an interesting target for synthetic chemists and pharmacologists alike.

In recent years, 2-(2-Aminopropan-2-yl)pyrimidin-4-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel antiviral agents. Research has shown that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The ability to modulate viral replication through specific interactions with viral enzymes or host cell factors makes it a promising lead for further optimization.

Beyond antiviral applications, 2-(2-Aminopropan-2-yl)pyrimidin-4-amine has also been explored for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, some derivatives have shown efficacy in inhibiting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The synthetic accessibility of 2-(2-Aminopropan-2-yl)pyrimidin-4-amine further enhances its utility in drug discovery. Several efficient synthetic routes have been developed to prepare this compound and its derivatives, allowing researchers to rapidly generate libraries of analogs for biological evaluation. These synthetic methods typically involve the condensation of appropriate precursors followed by functional group modifications to achieve the desired structural diversity.

In addition to its direct therapeutic applications, 2-(2-Aminopropan-2-yl)pyrimidin-4-amine has also found use as a tool compound in chemical biology. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying protein function and cellular processes. For example, it has been used to investigate the role of certain kinases in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The safety profile of 2-(2-Aminopropan-2-yl)pyrimidin-4-amine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety margins, with minimal toxicity observed at therapeutic concentrations. However, ongoing research is necessary to fully characterize its pharmacokinetic properties and potential side effects in different biological systems.

In conclusion, 2-(2-Aminopropan-2-yl)pyrimidin-4-amine (CAS No. 1342291-63-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive scaffold for the development of novel therapeutics targeting viral infections, cancer, and other diseases. As research continues to advance, it is likely that new derivatives and analogs will be discovered, further expanding the potential uses of this versatile compound.